Cas no 828283-12-1 (Urea, N-heptyl-N'-(2-phenylethyl)-)

• Product Name: Urea, N-heptyl-N'-(2-phenylethyl)-
• CAS No: 828283-12-1
• MF: C₁₆H₂₆N₂O
• MW: 262.390444278717
• CID: 681358
• PubChem ID: 12155792
• Update Time: 2025-04-19

Urea, N-heptyl-N'-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-heptyl-N'-(2-phenylethyl)-
• 1-heptyl-3-(2-phenylethyl)urea
• 828283-12-1
• DTXSID60478741

• Inchi： 1S/C16H26N2O/c1-2-3-4-5-9-13-17-16(19)18-14-12-15-10-7-6-8-11-15/h6-8,10-11H,2-5,9,12-14H2,1H3,(H2,17,18,19)
• InChI Key： XGNWAXBIYZTHHA-UHFFFAOYSA-N
• SMILES： O=C(NCCC1C=CC=CC=1)NCCCCCCC

Computed Properties

• Exact Mass: 262.204513457g/mol
• Monoisotopic Mass: 262.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives